Cas no 29212-49-5 (1H-Pyrrol-3-amine)

1H-Pyrrol-3-amine structure
1H-Pyrrol-3-amine structure
Product Name:1H-Pyrrol-3-amine
CAS No:29212-49-5
MF:C4H6N2
MW:82.1038403511047
CID:240291
PubChem ID:10129890
Update Time:2025-04-19

1H-Pyrrol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrol-3-amine
    • 1H-pyrrol-3-ylamine
    • 3-aminopyrrole
    • AG-E-94987
    • AK-67603
    • ANW-71845
    • CTK0J9812
    • KB-159433
    • pyrrol-3-ylamine
    • SureCN534932
    • WAUGGYPDCQZJKK-UHFFFAOYSA-N
    • FT-0727478
    • 29212-49-5
    • DTXSID50435909
    • SB63264
    • 1H-Pyrrol-3-amine(9CI)
    • CS-0336016
    • J-200135
    • AKOS006339988
    • DB-068083
    • MDL: MFCD12923450
    • Inchi: 1S/C4H6N2/c5-4-1-2-6-3-4/h1-3,6H,5H2
    • InChI Key: WAUGGYPDCQZJKK-UHFFFAOYSA-N
    • SMILES: N1C=CC(=C1)N

Computed Properties

  • Exact Mass: 82.05318
  • Monoisotopic Mass: 82.053098200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 44.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 41.8Ų

Experimental Properties

  • Density: 1.172
  • Boiling Point: 258.982 °C at 760 mmHg
  • Flash Point: 134.248 °C
  • PSA: 41.81

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